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Compound of Interest

Compound Name: Nuak1-IN-2

Cat. No.: B15588328

Application Notes and Protocols for Nuak1-IN-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the use of Nuak1-IN-
2, a potent inhibitor of NUAK family SNF1-like kinase 1 (NUAK1). This document is intended to
guide researchers in the effective preparation and application of Nuak1-IN-2 for in vitro and in
Vivo experiments.

Introduction to Nuak1-IN-2

Nuak1-IN-2, also known as Compound 24, is a small molecule inhibitor of NUAK1, a
serine/threonine-protein kinase involved in various cellular processes including cell adhesion,
proliferation, and senescence. Dysregulation of NUAK1 has been implicated in cancer and
neurodevelopmental disorders. Nuak1-IN-2 also exhibits inhibitory activity against Cyclin-
Dependent Kinases 2, 4, and 6 (CDK2/4/6).

Physicochemical and Potency Data

Quantitative data for Nuak1-IN-2 and other relevant NUAKL1 inhibitors are summarized in the
tables below for easy comparison.

Table 1: Properties of Nuak1-IN-2
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Property Value
Alternative Name Compound 24
Molecular Formula C24H30N6O

CN1C2CC1CN(C2)C3=CC=C(C=C3)NC4=NC=

SMILES

C5C=CN(C5=N4)CC6CCOCCSb
Primary Target NUAK1
Secondary Targets CDK2, CDK4, CDK6

Table 2: In Vitro Potency of Selected NUAK1 Inhibitors

Inhibitor Target(s) ICs0 (NM)

Nuak1-IN-2 NUAK1 3.162[1][2]

WZ4003 NUAK1, NUAK2 20 (NUAK1), 100 (NUAK?2)
HTH-01-015 NUAK1 ~100

NUAK1 Signaling Pathway

NUAK1 is a member of the AMP-activated protein kinase (AMPK)-related kinase family and is a
key downstream effector of several important signaling pathways. The diagram below
illustrates the upstream activators and downstream targets of NUAKL.
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Upstream Activators
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588328#nuakl-in-2-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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